Cas no 34173-07-4 (Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate)

Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate
- (6-hydroxy-benzo[d]isoxazol-3-yl)-acetic acid methyl ester
- methyl 2-(6-hydroxybenzo[d]isoxazol-3-yl)acetate
- 6-Hydroxy-1,2-benzisoxazole-3-methylacetate
- 6917AJ
- TRA0012754
- SY026949
- methyl 2-(6-oxo-2H-1,2-benzoxazol-3-yl)acetate
- Methyl2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate
- CID 136017886
- 1,2-Benzisoxazole-3-acetic acid, 6-hydroxy-, methyl ester
- 34173-07-4
- MFCD24720525
- DA-06669
- AS-32603
- CS-0451356
- METHYL 2-(6-HYDROXY-1,2-BENZOXAZOL-3-YL)ACETATE
- Methyl 2-(6-Hydroxy-1 pound not2-benzisoxazol-3-yl)acetate
- AKOS024079142
-
- MDL: MFCD24720525
- Inchi: 1S/C10H9NO4/c1-14-10(13)5-8-7-3-2-6(12)4-9(7)15-11-8/h2-4,12H,5H2,1H3
- InChI Key: KNXFCPRDRVBCIA-UHFFFAOYSA-N
- SMILES: O1C2C([H])=C(C([H])=C([H])C=2C(C([H])([H])C(=O)OC([H])([H])[H])=N1)O[H]
Computed Properties
- Exact Mass: 207.05300
- Monoisotopic Mass: 207.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 72.6
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 374.9±27.0 °C at 760 mmHg
- Flash Point: 180.5±23.7 °C
- PSA: 72.56000
- LogP: 1.24890
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- pka: 8.15±0.40(Predicted)
Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M72140-1g |
(6-hydroxy-benzo[d]isoxazol-3-yl)-acetic acid methyl ester |
34173-07-4 | 1g |
¥10108.0 | 2021-09-04 | ||
eNovation Chemicals LLC | D293279-0.25g |
Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate |
34173-07-4 | 97% | 0.25g |
$734 | 2023-05-13 | |
TRC | M224348-100mg |
Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate |
34173-07-4 | 100mg |
$ 295.00 | 2022-06-04 | ||
Ambeed | A331130-1g |
Methyl 2-(6-hydroxy-1,2-benzisoxazol-3-yl)acetate |
34173-07-4 | 95+% | 1g |
$663.0 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1522023-1g |
Methyl 2-(6-hydroxybenzo[d]isoxazol-3-yl)acetate |
34173-07-4 | 98% | 1g |
¥7020.00 | 2024-05-18 | |
eNovation Chemicals LLC | D293279-1g |
Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate |
34173-07-4 | 97% | 1g |
$1127 | 2025-02-25 | |
Chemenu | CM321539-1g |
methyl 2-(6-hydroxybenzo[d]isoxazol-3-yl)acetate |
34173-07-4 | 95% | 1g |
$578 | 2021-06-17 | |
TRC | M224348-10mg |
Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate |
34173-07-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
eNovation Chemicals LLC | D781813-1g |
Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate |
34173-07-4 | 95% | 1g |
$715 | 2024-07-20 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851309-1g |
Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate |
34173-07-4 | 95% | 1g |
4,934.70 | 2021-05-17 |
Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate Related Literature
-
1. A butterfly shaped organic heterojunction photocatalyst for effective photocatalytic CO2 reduction†Asif Hayat,Muhammad Sohail,Asma M. Alenad,Ahmad Irfan,Naghma Shaishta,Ashiq Hayat,Sunil Kumar Baburao Mane,Wasim Ullah Khan CrystEngComm, 2021,23, 4963-4974
-
Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
-
Kayeong Shin,Hoeil Chung Analyst, 2015,140, 5074-5081
-
Cuiyan Wu,Hai Xu,Yaqian Li,Ruihua Xie,Peijuan Li,Xiao Pang,Zile Zhou,Haitao Li,Youyu Zhang Anal. Methods, 2019,11, 2591-2596
-
Ahmad A. Awad,Afshin Houshang,Randy K. Dumas Nanoscale, 2017,9, 1285-1291
-
Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
-
Daniel Pushparaju Yeggoni,Aparna Rachamallu,Rajagopal Subramanyam RSC Adv., 2016,6, 40225-40237
-
Gangji Yi,Huihui Cui,Chunyang Zhang,Wen Zhao,Lei Chen,Yi-Quan Zhang,Xue-Tai Chen,You Song,Aihua Yuan Dalton Trans., 2020,49, 2063-2067
-
Jun Zhou,Yanhua Lei,Chenghai Ma,Wenhua Lv,Na Li,Ying Wang,Hu Xu,Zhigang Zou Chem. Commun., 2017,53, 10536-10539
Additional information on Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate
Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate: A Comprehensive Overview
Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate, also known by its CAS number 34173-07-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzisoxazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.
The structure of Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate consists of a benzisoxazole ring system substituted with a hydroxyl group at position 6 and an acetate ester group at position 3. The benzisoxazole moiety is a heterocyclic structure that combines aromaticity with the ability to form hydrogen bonds, making it a versatile scaffold for various chemical modifications. The presence of the methyl ester group further enhances the compound's solubility and bioavailability, which are critical factors in drug design.
Recent studies have highlighted the potential of benzisoxazole derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research published in 2023 demonstrated that Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate exhibits potent anti-inflammatory activity by modulating the activity of cyclooxygenase (COX) enzymes. This finding underscores its potential as a lead compound for developing novel anti-inflammatory agents.
In addition to its pharmacological applications, Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate has also been explored for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its ability to undergo various nucleophilic substitutions and condensation reactions makes it a valuable building block in organic chemistry.
The synthesis of Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate typically involves multi-step processes that include the formation of the benzisoxazole ring followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.
From an environmental standpoint, studies on the biodegradation and toxicity of Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate are ongoing to ensure its safe use in pharmaceutical applications. Preliminary results indicate that it has low acute toxicity and is biodegradable under standard environmental conditions.
In conclusion, Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate represents a promising compound with diverse applications in both academic research and industrial settings. Its unique chemical properties and biological activities continue to attract the attention of scientists worldwide, driving further investigations into its potential uses and optimizations.
34173-07-4 (Methyl 2-(6-Hydroxy-1,2-benzisoxazol-3-yl)acetate) Related Products
- 852027-47-5(1-(4-methylphenyl)-3-(prop-2-yn-1-yl)urea)
- 923122-93-4(4-ethoxy-N-[4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzenesulfonamide)
- 2228327-86-2(1-(but-3-yn-2-yl)-4-phenoxybenzene)
- 77670-22-5(Cyclohexanone, 3-[(4-methylphenyl)thio]-)
- 341942-09-4(3-[(2-chlorophenyl)methoxy]-4-methoxybenzaldehyde)
- 21286-54-4(D-Camphor-10-sulfonyl chloride)
- 2094122-27-5(N-(1-cyanocyclohexyl)-2-{[1-(4-cyanophenyl)ethyl]amino}propanamide)
- 1261804-79-8(3-(Difluoromethyl)-4-fluoro-2'-(trifluoromethyl)biphenyl)
- 1210290-55-3(N-4-({2-(thiophen-2-yl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide)
- 2228453-73-2(3-(3-methanesulfonylphenyl)-2-oxopropanoic acid)
